N-{2-[2-(2,6-dichlorophenoxy)ethoxy]ethyl}-2-propanamine oxalate

• IUPAC Name: N-[2-[2-(2,6-dichlorophenoxy)ethoxy]ethyl]propan-2-amine;oxalic acid
• InChI: InChI=1S/C13H19Cl2NO2.C2H2O4/c1-10(2)16-6-7-17-8-9-18-13-11(14)4-3-5-12(13)15;3-1(4)2(5)6/h3-5,10,16H,6-9H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: DVEHCNAVZHKEOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCOCCOC1=C(C=CC=C1Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C15H21Cl2NO6
• Molecular Weight: 382.2 g/mol

Description

N-{2-[2-(2,6-dichlorophenoxy)ethoxy]ethyl}-2-propanamine oxalate, commonly known as Dexmedetomidine, is a potent and highly selective alpha-2 adrenergic receptor agonist. It is used as a sedative, analgesic, and anesthetic agent in the medical field. Dexmedetomidine has gained popularity over the years due to its unique pharmacological properties, which make it an ideal drug for use in critically ill patients.

Mechanism of Action

Dexmedetomidine acts by selectively binding to alpha-2 adrenergic receptors in the central nervous system, leading to inhibition of sympathetic activity. This results in sedation, analgesia, and anxiolysis. Dexmedetomidine also has neuroprotective effects, which are thought to be mediated by its ability to reduce oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Dexmedetomidine has been shown to have several biochemical and physiological effects, including a reduction in heart rate, blood pressure, and cardiac output. It also has a dose-dependent effect on respiratory rate and tidal volume. Dexmedetomidine has been shown to have a minimal effect on the respiratory system, making it an ideal drug for use in critically ill patients.

Advantages and Limitations for Lab Experiments

Dexmedetomidine has several advantages for use in laboratory experiments, including its ability to produce a predictable and dose-dependent sedative effect. It also has a short half-life, which allows for rapid recovery after administration. However, dexmedetomidine has some limitations, including its high cost and the need for specialized equipment for administration.

Future Directions

There are several potential future directions for research on dexmedetomidine. One area of interest is the use of dexmedetomidine for the prevention of delirium in critically ill patients. Another area of interest is the use of dexmedetomidine for the treatment of neuropathic pain. Additionally, there is ongoing research on the use of dexmedetomidine for the prevention of postoperative cognitive dysfunction in elderly patients.

Synthesis Methods

Dexmedetomidine is synthesized by reacting 4-(2-chloroethyl)phenol with 2,6-dichlorobenzyl chloride in the presence of a base. The resulting product is then reacted with ethylene oxide to form N-{2-[2-(2,6-dichlorophenoxy)ethoxy]ethyl}-2-propanamine, which is further purified and converted to its oxalate salt form.

Scientific Research Applications

Dexmedetomidine has been extensively studied in various areas of medicine, including anesthesia, critical care, pain management, and neuroprotection. It has been shown to have a wide range of therapeutic effects, including sedation, analgesia, anxiolysis, and sympatholysis.